Cas no 5789-24-2 (Phenylthiohydantoin-tryptophan)

• Product Name: Phenylthiohydantoin-tryptophan
• CAS No: 5789-24-2
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• MDL: MFCD00038415
• CID: 373085
• PubChem ID: 87574594
• Update Time: 2025-04-19

Phenylthiohydantoin-tryptophan Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,5-(1H-indol-3-ylmethyl)-3-phenyl-2-thioxo-
• Phenylthiohydantoin-tryptophan
• 5-(3-Indolylmethyl)-3-phenyl-2-thiohydantoin
• PTH-tryptophan
• PTH-DL-tryptophan
• 5-(1H-Indol-3-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
• 4-Imidazolidinone, 5-(1H-indol-3-ylmethyl)-3-phenyl-2-thioxo-
• NSC96436
• CBMicro_035138
• Tryptophan phenylthiohydantoin
• Oprea1_185931
• KZXRWWVROVHSPI-UHFFFAOYSA-N
• STL168687
• VA50502
• P0378
• A831664
• SR-0

• MDL： MFCD00038415
• Inchi： 1S/C18H15N3OS/c22-17-16(10-12-11-19-15-9-5-4-8-14(12)15)20-18(23)21(17)13-6-2-1-3-7-13/h1-9,11,16,19H,10H2,(H,20,23)
• InChI Key： KZXRWWVROVHSPI-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(C(CC2=CNC3C=CC=CC2=3)N1)=O

Computed Properties

• Exact Mass: 321.09400
• Monoisotopic Mass: 321.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.4
• Topological Polar Surface Area: 80.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.156
• Melting Point: 181.0 to 185.0 deg-C
• Boiling Point: 538.8°Cat760mmHg
• Flash Point: 236.1°C
• Refractive Index: 1.767
• PSA: 80.22000
• LogP: 3.39410
• Solubility: Not determined

Phenylthiohydantoin-tryptophan Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters